N-(3-acetylphenyl)-1-(3,4-dimethoxybenzenesulfonyl)piperidine-4-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-3-(3-methoxyphenyl)-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C21H15N3O5S/c1-27-14-4-2-3-12(7-14)16-10-30-21-22-9-15(20(26)24(16)21)19(25)23-13-5-6-17-18(8-13)29-11-28-17/h2-10H,11H2,1H3,(H,23,25)
• InChI Key: FQBVDGPOKHAGKR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CSC3=NC=C(C(=O)N23)C(=O)NC4=CC5=C(C=C4)OCO5
• Molecular Formula: C21H15N3O5S
• Molecular Weight: 421.4 g/mol

Description

N-(3-acetylphenyl)-1-(3,4-dimethoxybenzenesulfonyl)piperidine-4-carboxamide, also known as ADL5859, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. ADL5859 is a selective agonist of the delta opioid receptor, which is a member of the opioid receptor family. The delta opioid receptor has been shown to play a crucial role in pain modulation, mood regulation, and addiction.

Mechanism of Action

N-(3-acetylphenyl)-1-(3,4-dimethoxybenzenesulfonyl)piperidine-4-carboxamide is a selective agonist of the delta opioid receptor. The delta opioid receptor is a G protein-coupled receptor that is primarily expressed in the central nervous system. Activation of the delta opioid receptor by N-(3-acetylphenyl)-1-(3,4-dimethoxybenzenesulfonyl)piperidine-4-carboxamide results in the inhibition of neurotransmitter release, which leads to a reduction in pain perception, improvement in mood, and reduction in drug-seeking behavior.
Biochemical and Physiological Effects:
N-(3-acetylphenyl)-1-(3,4-dimethoxybenzenesulfonyl)piperidine-4-carboxamide has been shown to have several biochemical and physiological effects. Studies have demonstrated that N-(3-acetylphenyl)-1-(3,4-dimethoxybenzenesulfonyl)piperidine-4-carboxamide can reduce pain perception by inhibiting the release of neurotransmitters such as substance P and glutamate. N-(3-acetylphenyl)-1-(3,4-dimethoxybenzenesulfonyl)piperidine-4-carboxamide has also been shown to improve mood and reduce anxiety-like behavior by increasing the release of dopamine and serotonin in the brain. Additionally, N-(3-acetylphenyl)-1-(3,4-dimethoxybenzenesulfonyl)piperidine-4-carboxamide has been shown to reduce drug-seeking behavior by inhibiting the release of dopamine in the brain's reward center.

Advantages and Limitations for Lab Experiments

N-(3-acetylphenyl)-1-(3,4-dimethoxybenzenesulfonyl)piperidine-4-carboxamide has several advantages for lab experiments. It is a highly selective agonist of the delta opioid receptor, which reduces the risk of unwanted side effects. N-(3-acetylphenyl)-1-(3,4-dimethoxybenzenesulfonyl)piperidine-4-carboxamide is also stable and can be easily synthesized in large quantities. However, there are also some limitations to using N-(3-acetylphenyl)-1-(3,4-dimethoxybenzenesulfonyl)piperidine-4-carboxamide in lab experiments. It has a short half-life, which may require frequent dosing in animal models. Additionally, the effects of N-(3-acetylphenyl)-1-(3,4-dimethoxybenzenesulfonyl)piperidine-4-carboxamide may vary depending on the animal model used, which may limit its generalizability to humans.

Future Directions

There are several future directions for the study of N-(3-acetylphenyl)-1-(3,4-dimethoxybenzenesulfonyl)piperidine-4-carboxamide. One potential direction is to further explore its potential therapeutic applications in pain, mood disorders, and addiction. Additionally, further studies are needed to understand the long-term effects of N-(3-acetylphenyl)-1-(3,4-dimethoxybenzenesulfonyl)piperidine-4-carboxamide and its potential for abuse. Another area of research is the development of novel compounds that target the delta opioid receptor with greater selectivity and efficacy. Overall, the study of N-(3-acetylphenyl)-1-(3,4-dimethoxybenzenesulfonyl)piperidine-4-carboxamide has opened up new avenues for the development of novel therapies for pain, mood disorders, and addiction.

Synthesis Methods

The synthesis of N-(3-acetylphenyl)-1-(3,4-dimethoxybenzenesulfonyl)piperidine-4-carboxamide involves several steps. The first step is the reaction between 3,4-dimethoxybenzenesulfonyl chloride and piperidine, which results in the formation of 1-(3,4-dimethoxybenzenesulfonyl)piperidine. The second step is the reaction between 1-(3,4-dimethoxybenzenesulfonyl)piperidine and 3-acetylphenylboronic acid, which results in the formation of N-(3-acetylphenyl)-1-(3,4-dimethoxybenzenesulfonyl)piperidine-4-carboxamide. The synthesis of N-(3-acetylphenyl)-1-(3,4-dimethoxybenzenesulfonyl)piperidine-4-carboxamide has been optimized to ensure high yields and purity.

Scientific Research Applications

N-(3-acetylphenyl)-1-(3,4-dimethoxybenzenesulfonyl)piperidine-4-carboxamide has been extensively studied for its potential therapeutic applications. One of the main applications of N-(3-acetylphenyl)-1-(3,4-dimethoxybenzenesulfonyl)piperidine-4-carboxamide is in the treatment of pain. Studies have shown that N-(3-acetylphenyl)-1-(3,4-dimethoxybenzenesulfonyl)piperidine-4-carboxamide is a potent analgesic and can effectively reduce pain without producing unwanted side effects. N-(3-acetylphenyl)-1-(3,4-dimethoxybenzenesulfonyl)piperidine-4-carboxamide has also been shown to have potential applications in the treatment of mood disorders such as depression and anxiety. Studies have demonstrated that N-(3-acetylphenyl)-1-(3,4-dimethoxybenzenesulfonyl)piperidine-4-carboxamide can improve mood and reduce anxiety-like behavior in animal models. Additionally, N-(3-acetylphenyl)-1-(3,4-dimethoxybenzenesulfonyl)piperidine-4-carboxamide has been shown to have potential applications in the treatment of addiction. Studies have shown that N-(3-acetylphenyl)-1-(3,4-dimethoxybenzenesulfonyl)piperidine-4-carboxamide can reduce drug-seeking behavior and prevent relapse in animal models of addiction.